molecular formula C14H11F3OS B8318392 4-(4-Trifluoromethylbenzylsulfanyl)phenol

4-(4-Trifluoromethylbenzylsulfanyl)phenol

Cat. No.: B8318392
M. Wt: 284.30 g/mol
InChI Key: SFDAJMPTPPKJMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Trifluoromethylbenzylsulfanyl)phenol is a useful research compound. Its molecular formula is C14H11F3OS and its molecular weight is 284.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H11F3OS

Molecular Weight

284.30 g/mol

IUPAC Name

4-[[4-(trifluoromethyl)phenyl]methylsulfanyl]phenol

InChI

InChI=1S/C14H11F3OS/c15-14(16,17)11-3-1-10(2-4-11)9-19-13-7-5-12(18)6-8-13/h1-8,18H,9H2

InChI Key

SFDAJMPTPPKJMH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CSC2=CC=C(C=C2)O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

10 ml of methanol solution containing 2.8 g of 4-mercaptophenol was dropped with ice cooling into 20 ml of methanol solution containing 1.4 g of potassium hydroxide, followed by further stirring for 30 minutes. To this reaction mixture, 10 ml of methanol solution containing 5.0 g of 4-trifluoromethyl benzyl bromide was added with ice cooling, followed by stirring for 18 hours at room temperature. After concentrating the reaction mixture, ethyl acetate and water were added, followed by fractionating an organic layer. After the organic layer was dried with anhydrous magnesium sulfate, it was concentrated. The concentrate was purified by silica gel column chromatography (eluant: n-hexane/ethyl acetate/gradation) to produce 2.23 g of the desired product.
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three
Quantity
2.8 g
Type
reactant
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Four

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